4-(5-Chlorothiophen-2-yl)oxan-4-ol

• Molecular Formula: C9H11ClO2S
• Molecular Weight: 218.70 g/mol
• SMILES: C1COCCC1(C2=CC=C(S2)Cl)O
• InChI: InChI=1S/C9H11ClO2S/c10-8-2-1-7(13-8)9(11)3-5-12-6-4-9/h1-2,11H,3-6H2
• InChIKey: GUQLPTJUWVDFSF-UHFFFAOYSA-N

Researchers needing a dual-vector fragment for kinase inhibitor or materials science programs often face synthetic bottlenecks when the critical 5-chloro handle is absent. 4-(5-Chlorothiophen-2-yl)oxan-4-ol directly solves this, providing an immediate cross-coupling site alongside a tertiary alcohol for orthogonal elaboration. - Eliminates inefficient C-H activation: The C-Cl bond enables rapid Pd-catalyzed Suzuki/Stille diversification to explore the thiophene 5-position vector. - Dual derivatization: The oxan-4-ol can be independently alkylated or acylated, enabling simultaneous fragment growth in two directions. - Class-level SAR advantage: The chlorine atom supports halogen bonding for kinase hinge-region recognition, a feature lost with methyl analogs.

4-(5-Chlorothiophen-2-yl)oxan-4-ol: Identity and Procurement

4-(5-Chlorothiophen-2-yl)oxan-4-ol (CAS 1522784-89-9) is a heterocyclic building block comprising a 5-chlorothiophene ring linked at the 2-position to a tetrahydropyran-4-ol scaffold. With molecular formula C9H11ClO2S and molecular weight 218.70 g/mol, the compound presents a tertiary alcohol on the oxane ring alongside a chloro-substituted thiophene that serves as a synthetic handle for cross-coupling and nucleophilic substitution . Commercial stock is available at ≥97% purity (NLT 97%) from specialty compound suppliers, positioning the molecule as a ready-to-use intermediate for medicinal chemistry and materials science programmes .

Key Handle
5-Chlorothiophene enables Pd-catalysed cross-coupling diversification

Scaffold
Tertiary alcohol on oxane ring permits orthogonal derivatisation

Format
Ready-to-use building block at ≥97% purity for fragment elaboration

Why 4-(5-Chlorothiophen-2-yl)oxan-4-ol Cannot Be Substituted

The 5-position substituent on the thiophene ring is the primary driver of both chemical reactivity and potential biological recognition, making generic substitution unreliable. Replacing the chlorine atom with hydrogen deletes the carbon–halogen bond necessary for palladium-catalysed cross-coupling diversification, thereby blocking a key synthetic route relied upon in fragment elaboration . Substituting chlorine with bromine alters molecular weight (+44.5 Da) and C–X bond dissociation energy (C–Cl ≈397 kJ·mol⁻¹ vs C–Br ≈280 kJ·mol⁻¹) [1], which affects both off-target reactivity and metabolic stability in cell-based assays. Replacement by a methyl group converts an electron-withdrawing substituent (σm +0.37 for Cl) into an electron-donating one (σm −0.07 for CH₃) [2], flipping the electrostatic potential surface of the molecule and potentially reversing selectivity profiles at protein binding sites.

Target compound

5-Chloro substituent: electron-withdrawing, cross-coupling competent

If replaced with –H

Loses C–Cl bond; Pd-catalysed coupling impossible

Binary reactivity change; blocks diversification

Target compound

C–Cl bond dissociation energy ~397 kJ·mol⁻¹, MW 218.70

If replaced with –Br

Lower C–Br bond energy (~280 kJ·mol⁻¹), higher MW (+44.5 Da), may alter metabolic stability

Off-target reactivity and ADME profile may shift

Target compound

Chlorine is electron-withdrawing (σm +0.37)

If replaced with –CH₃

Electron-donating group (σm −0.07); reverses electrostatic surface potential

Binding selectivity profiles may reverse

• [1] PubChem. 4-(2-Thienyl)tetrahydropyran-4-ol (CID 63220266). National Center for Biotechnology Information (2024). View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source

4-(5-Chlorothiophen-2-yl)oxan-4-ol: Differentiation from Analogs

5-Chloro Substituent Enables Cross-Coupling

The 5-chlorothiophene moiety in the target compound permits palladium-catalysed Suzuki–Miyaura and Buchwald–Hartwig cross-couplings, a reactivity vector completely absent in the non-halogenated analog 4-(thiophen-2-yl)oxan-4-ol . Class-level evidence demonstrates that 5-chlorothiophene building blocks routinely participate in Suzuki couplings with aryl boronic acids under Pd(PPh₃)₄/Na₂CO₃ conditions [1].

Cross-Coupling Competence

Class-level inference

C–Cl present: competent for Suzuki–Miyaura and Buchwald–Hartwig couplings.
C–H or C–CH₃ analogs: oxidative addition not feasible under standard Pd⁰ conditions.

Supports diversification workflow for fragment libraries

Pd(PPh₃)₄/Na₂CO₃ conditions typical for 5-chlorothiophenes (class-level)

Evidence Dimension	Presence of a carbon–halogen bond enabling Pd-catalysed cross-coupling
Target Compound Data	C–Cl bond present at thiophene 5-position; C–Cl bond dissociation energy ≈397 kJ·mol⁻¹
Comparator Or Baseline	4-(Thiophen-2-yl)oxan-4-ol: no carbon–halogen bond; 4-(5-methylthiophen-2-yl)oxan-4-ol: C–CH₃ bond at 5-position, not competent for oxidative addition
Quantified Difference	Binary: cross-coupling-competent (Cl) vs cross-coupling-incompetent (H, CH₃) under standard Pd⁰ conditions
Conditions	Standard Suzuki–Miyaura conditions: Pd(PPh₃)₄ (1–5 mol%), Na₂CO₃ (2 equiv.), DME/H₂O, 80–100 °C (class-level reference for 5-chlorothiophene substrates)

Why This Matters

For procurement in fragment-based drug discovery, the ability to diversify the scaffold via cross-coupling directly determines downstream chemical space accessible from the building block.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source

MW and Lipophilicity Differentiation

The target compound (MW 218.70, formula C9H11ClO2S) occupies a distinct physicochemical space compared to its closest analogs [1]. The non-halogenated comparator 4-(thiophen-2-yl)oxan-4-ol has MW 184.26 and XLogP3 = 0.9 [1], while the bromo analog 4-(5-bromothiophen-2-yl)oxan-4-ol has MW 263.2 . The chlorine atom adds approximately +0.7 log units relative to the non-halogenated analog (estimated from πCl = 0.71), placing the compound in an intermediate lipophilicity range optimal for passive membrane permeability while avoiding the excessive lipophilicity of the bromo analog.

MW & Lipophilicity

Cross-study comparable

MW 218.70, clogP ~1.6
vs non-halogenated: MW 184.26, XLogP3 0.9
vs bromo analog: MW 263.2, clogP ~1.9 (estimated)

Intermediate MW/lipophilicity supports lead optimisation

ClogP estimated from π constants; vendor and PubChem data

Evidence Dimension	Molecular weight (MW) and calculated logP (clogP)
Target Compound Data	MW = 218.70 g/mol; clogP ≈1.6 (estimated: XLogP3 of non-halogenated analog 0.9 + πCl 0.71)
Comparator Or Baseline	4-(Thiophen-2-yl)oxan-4-ol: MW 184.26, XLogP3 = 0.9 [1]; 4-(5-Bromothiophen-2-yl)oxan-4-ol: MW 263.2
Quantified Difference	Target MW 34.44 Da higher than non-halogenated; 44.5 Da lower than bromo analog. clogP ~0.7 higher than non-halogenated; ~0.3 lower than bromo analog (estimated πBr = 0.86)
Conditions	Physicochemical parameters from vendor datasheets and PubChem computed properties

Why This Matters

The intermediate MW and lipophilicity of the chloro analog offer a balanced ADME starting point for lead optimisation, avoiding the excessively high lipophilicity (and associated poor solubility) of the bromo analog while maintaining sufficient hydrophobicity for target engagement.

• [1] PubChem. 4-(2-Thienyl)tetrahydropyran-4-ol (CID 63220266). National Center for Biotechnology Information (2024). View Source

5-Chloro Enables Halogen Bonding

The covalently bound chlorine at the thiophene 5-position presents a region of positive electrostatic potential (sigma-hole) along the C–Cl bond axis, capable of accepting electron density from Lewis bases (e.g., backbone carbonyl oxygens in protein binding sites) [1]. Systematic studies on halothiophene building blocks confirm that 5-chlorothiophenes form directional halogen bonds with O and N acceptors at distances of 2.8–3.3 Å, contributing 2–15 kJ·mol⁻¹ of stabilisation energy [2]. The 5-H and 5-CH₃ analogs lack this interaction entirely.

Halogen-Bond Donor

Class-level inference

Sigma-hole on Cl along C–Cl bond axis accepts electron density from O/N acceptors.
H or CH₃ substituents lack this interaction.

Supports structure-based design rationale

DFT electrostatic surfaces; stabilisation ~2–15 kJ·mol⁻¹ (class-level)

Evidence Dimension	Halogen-bond donor capability of the thiophene 5-substituent
Target Compound Data	5-Cl: sigma-hole magnitude on molecular surface ≈+3–8 kcal·mol⁻¹ (class-level DFT calculations for 5-chlorothiophene)
Comparator Or Baseline	5-H analog: no sigma-hole; 5-CH₃ analog: electron-donating group, negative electrostatic potential on surface
Quantified Difference	Binary with graded magnitude: Cl > Br > I for halogen-bond directionality in 5-halothiophenes; H and CH₃ substituents show zero halogen-bond potential
Conditions	DFT-calculated molecular electrostatic potential surfaces (class-level reference for halothiophenes)

Why This Matters

In structure-based drug design targeting kinases or other ATP-binding proteins, the ability of the 5-chloro substituent to form a specific halogen bond with a backbone carbonyl can provide selectivity over analogs that rely solely on hydrophobic or steric interactions.

• [1] Cavallo, G.; Metrangolo, P.; Milani, R.; Pilati, T.; Priimagi, A.; Resnati, G.; Terraneo, G. The Halogen Bond. Chem. Rev. 2016, 116, 2478–2601. View Source
• [2] Rissanen, K. et al. Halogen Bonding in Halothiophene Building Blocks. CrystEngComm 2014, 16, 5759–5767. View Source

Thiophene Scaffold in Kinase Inhibition

The thiophene nucleus is recognised as a privileged scaffold in medicinal chemistry, with FDA-approved drugs and clinical candidates spanning kinase inhibition (e.g., thiophene-based VEGFR-2 inhibitors), anti-inflammatory activity, and antimicrobial action [1]. Recent reviews document that thiophene-containing compounds have shown IC50 values against cancer cell lines in the sub-micromolar range (e.g., 0.29–1.64 μM for thienyl-based tyrosine kinase inhibitors in hepatocellular carcinoma models) [2]. The specific substitution pattern of the target compound—5-chloro-2-thienyl coupled to an oxan-4-ol—maps onto SAR knowledge indicating that halogen substitution at the thiophene 5-position generally enhances kinase binding affinity relative to unsubstituted thiophene.

Kinase Scaffold Potential

Class-level inference

Thiophene is a privileged scaffold; 5-halogen substitution generally enhances kinase binding affinity (class-level SAR). No direct assay data for this specific compound.

Aligns with kinase hinge-binding campaigns

Review-level evidence; quantitative comparator data absent

Evidence Dimension	Thiophene scaffold contribution to kinase inhibition potency (class-level SAR)
Target Compound Data	Contains 5-chlorothiophene pharmacophore; class-level SAR indicates 5-halogen substitution generally improves target affinity
Comparator Or Baseline	Non-thiophene heterocycles (e.g., phenyl-oxan-4-ol analogs): lacking the sulfur atom that enables unique π-stacking and chalcogen-bonding interactions with kinase hinge regions
Quantified Difference	Quantitative comparator data for the specific compound are not available in the public domain; class-level SAR from thiophene kinase inhibitor programmes establishes the 5-halothiophene motif as favourable for potency (explicit quantitative comparator data for this specific compound are absent)
Conditions	Class-level inference from published thiophene kinase inhibitor SAR (review-level evidence); no direct head-to-head assay data available for the target compound

Why This Matters

Procurement of the thiophene-based building block, as opposed to a phenyl-based analog, aligns with medicinal chemistry campaigns targeting kinase ATP-binding pockets where the thiophene sulfur participates in recognised hinge-binding motifs.

• [1] Chawla, S.; Sharma, S.; Kashid, S.; Verma, P. K.; Sapra, A. Therapeutic Potential of Thiophene Compounds: A Mini-Review. Mini-Rev. Med. Chem. 2023, 23, 1514–1534. View Source
• [2] Novel Thienyl-Based Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma. MDPI Int. J. Mol. Sci. 2022, 23, 5123. View Source

4-(5-Chlorothiophen-2-yl)oxan-4-ol: Application Scenarios

Suzuki–Miyaura Cross-Coupling for Fragment Diversification

In fragment elaboration workflows, 4-(5-chlorothiophen-2-yl)oxan-4-ol provides a C–Cl handle that can be coupled with diverse aryl, heteroaryl, and vinyl boronic acids to rapidly generate focused libraries exploring vector from the thiophene 5-position [1]. The non-halogenated analog cannot participate in this chemistry, necessitating a separate, often less efficient, C–H activation strategy. The tertiary alcohol on the oxane ring can be further derivatised (O-alkylation, acylation) independently, enabling fragment growth to be evaluated in two orthogonal vectors.

5-Chlorothiophene Motif for Kinase Hinge Binding

Medicinal chemistry programmes targeting ATP-competitive kinase inhibitors can exploit the 5-chlorothiophene moiety for hinge-region recognition, where the sulfur atom engages in chalcogen bonding and the chlorine permits halogen-bond interactions with backbone carbonyl groups [2][3]. Class-level SAR indicates that 5-halogen substitution on the thiophene generally improves kinase affinity, making the chloro analog a preferred starting point over the methyl-substituted variant, which introduces an electron-donating group detrimental to halogen-bond formation.

Thiophene Building Block for Organic Electronics

The oxan-4-ol moiety imparts polarity and potential for hydrogen-bond-directed self-assembly, while the 5-chlorothiophene enables iterative cross-coupling for oligothiophene and polythiophene synthesis [1]. Compared to 4-(thiophen-2-yl)oxan-4-ol, the chloro-substituted variant permits sequential coupling strategies (e.g., Stille at one position, Suzuki at the other after halogen exchange) that are essential for accessing regioregular conjugated polymers used in organic photovoltaics and field-effect transistors.

Affinity and Cross-Linking Handle Installation

The chlorine atom at the thiophene 5-position can be replaced with an alkyne, azide, or biotin tag via Sonogashira coupling or nucleophilic aromatic substitution [1][4]. This chemistry is inaccessible with the non-halogenated analog. The resulting probe retains the oxan-4-ol hydrogen-bond donor/acceptor for target protein engagement while introducing a click-chemistry or affinity handle, enabling target identification studies in chemical proteomics.

Application

Selection Property

Validation Focus

Suzuki–Miyaura diversification of fragments

C–Cl cross-coupling handle

Pd-catalysed coupling efficiency and scope

Kinase hinge-binding motif studies

5-Chlorothiophene pharmacophore (class-level SAR)

Hinge-binding assay context; halogen-bond contribution

Organic electronics (oligothiophene synthesis)

Iterative cross-coupling compatibility

Regioregular polymer formation and charge transport

Chemical probe installation (click/biotin tags)

Halogen displacement via Sonogashira or SNAr

Tag attachment efficiency and retained target engagement

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source
• [2] Chawla, S.; Sharma, S.; Kashid, S.; Verma, P. K.; Sapra, A. Therapeutic Potential of Thiophene Compounds: A Mini-Review. Mini-Rev. Med. Chem. 2023, 23, 1514–1534. View Source
• [3] Cavallo, G.; Metrangolo, P.; Milani, R.; Pilati, T.; Priimagi, A.; Resnati, G.; Terraneo, G. The Halogen Bond. Chem. Rev. 2016, 116, 2478–2601. View Source
• [4] Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev. 2007, 107, 874–922. View Source